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Compound of Interest

2-Fluoro-6-methoxypyridin-3-
Compound Name:

amine
CAS No.: 1227602-55-2
Cat. No.: B2678705

Get Quote

\ J

Document Type: Technical Safety & Handling Whitepaper CAS Registry Number: 1227602-55-
2 (Free Base) Version: 2.0 (Scientific Operations)

Executive Summary & Chemical Profile

2-Fluoro-6-methoxypyridin-3-amine is a highly functionalized pyridine scaffold frequently
utilized in the synthesis of kinase inhibitors and complex heterocyclic pharmaceuticals. Its
structural value lies in the 3-amino group (a versatile nucleophile for Buchwald-Hartwig
couplings or amide formations) and the 2-fluoro substituent, which modulates pKa and
metabolic stability in final drug candidates.

However, this utility comes with specific stability and toxicity risks. The electron-rich nature of
the amino group, combined with the lipophilicity induced by the fluorine and methoxy groups,
necessitates strict handling protocols to prevent oxidative degradation and ensure operator
safety.

Chemical Identity Table
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Property Specification

IUPAC Name 2-Fluoro-6-methoxypyridin-3-amine
CAS Number 1227602-55-2

Molecular Formula CeH7FN20

Molecular Weight 142.13 g/mol

Physical State Solid (Off-white to pale yellow powder)

Soluble in DMSO, Methanol, DCM; sparingly

Solubilit
y soluble in water.

Kev Reactivit Nucleophilic amine; susceptible to N-oxidation;
ey Reactivity ' - _
acid-sensitive (demethylation).

Hazard Identification & Toxicological Logic

Unlike generic SDS documents, this section analyzes the mechanism of toxicity to inform better
safety decisions.

The "Fluorine Effect"” on Toxicity

The presence of the fluorine atom at the C2 position, adjacent to the amine, significantly alters
the physicochemical properties of the pyridine ring.

 Lipophilicity: The fluorine and methoxy groups increase the compound's LogP compared to a
simple aminopyridine. This enhances dermal absorption, meaning skin contact is a primary
route of systemic exposure.

» Metabolic Activation: Aminopyridines can undergo bioactivation to reactive iminoquinone
species. While the methoxy group blocks the para-position, the ortho-amino structure still
poses a risk for forming reactive metabolites if ingested.

GHS Classification (Predicted/Analogous)

Based on structural analogs (e.g., 2-aminopyridine, 2-fluoro-3-aminopyridine).
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Acute Toxicity (Oral): Category 4 (Harmful if swallowed).[1]

Skin Corrosion/Irritation: Category 2 (Causes skin irritation).

Serious Eye Damage/Irritation: Category 2A (Causes serious eye irritation).

Specific Target Organ Toxicity (Single Exposure): Category 3 (Respiratory tract irritation).[1]

Critical Warning: Treat this compound as a potential neurotoxin. Aminopyridines are known
voltage-gated potassium channel blockers. Symptoms of overexposure may include tremors,

gait abnormalities, and hypersensitivity.

Operational Handling & Storage Protocols

To maintain the "Scientific Integrity" of your research, the purity of this intermediate must be
preserved against oxidation.

Environmental Control (The Inert Loop)

The 3-amino group is electron-rich. Exposure to atmospheric oxygen, especially in solution or
under light, can lead to the formation of N-oxides or oxidative dimerization (azo formation),
appearing as a darkening of the solid (yellow

brown).

Protocol:
e Receipt: Do not open the commercial vial until ready to use.
e Storage: Store at 2-8°C (Refrigerated). Long-term storage (>3 months) should be at -20°C.

o Atmosphere: Purge headspace with Argon or Nitrogen after every use.
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Workflow Visualization: Purity Maintenance

The following diagram outlines the decision logic for handling this compound to prevent

degradation.
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Figure 1: Logic flow for maintaining compound integrity. Note the critical step of warming to

room temperature before opening to prevent condensation and hydrolysis.

Synthesis & Reaction Safety

When utilizing 2-Fluoro-6-methoxypyridin-3-amine in synthesis (e.g., SNAr or Amide

coupling):
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» Solvent Selection: Avoid protic solvents (MeOH/EtOH) if high temperatures (>100°C) are
required, as the 2-fluoro group is susceptible to nucleophilic displacement by the solvent
(solvolysis), yielding the 2,6-dimethoxy impurity.

o Recommended: DMF, DMAc, or Toluene.

e Quench Protocol: Do not acidify aqueous workups below pH 3. The methoxy group can
hydrolyze to the pyridone under strong acidic conditions.

Emergency Response & First Aid

This section provides a self-validating response system. If symptom A is observed, Action B is

required.
Exposure Route Immediate Symptom Action Protocol
Evacuate: Move to fresh air
) Coughing, burning sensation in  immediately. If breathing is
Inhalation

throat. labored, administer oxygen

(trained personnel only).

Wash: Drench with water for

) Redness, itching, potential 15 mins.[2] Use soap.[3] Do
Skin Contact ]
numbness. not use ethanol (increases
absorption).

Irrigate: Flush with eyewash

station for 15 mins. Hold

Eye Contact Severe pain, lacrimation. )
eyelids open. Consult
ophthalmologist.
Medical Emergency: Do NOT
) o induce vomiting. Rinse mouth.
Ingestion Nausea, tremors, dizziness.

[2][4] Transport to ER

immediately.

Spill Cleanup Workflow
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Scenario: A 5g bottle drops and shatters in the fume hood.

Isolate: Close the hood sash immediately. Alert nearby personnel.

o PPE Upgrade: Double nitrile gloves (0.11mm min thickness) and P95/N95 respirator if

powder is airborne.

o Neutralize/Absorb: Cover spill with Vermiculite or sand.[5] Do not use combustible materials

(paper towels) for large piles.

» Disposal: Scoop into a hazardous waste container labeled "Toxic Organic Solid." Clean

surface with 10% bleach solution to degrade residues.

Emergency Logic Diagram
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Figure 2: Triage logic for personnel exposure. Quick identification of the route determines the

specific decontamination method.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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